Cas no 374930-38-8 (5-Hexene-2-sulfinyl chloride, 2-methyl-)

• Product Name: 5-Hexene-2-sulfinyl chloride, 2-methyl-
• CAS No: 374930-38-8
• MF: C₇H₁₃ClOS
• MW: 180.695520162582
• CID: 3953834
• PubChem ID: 75481311
• Update Time: 2025-11-02

5-Hexene-2-sulfinyl chloride, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Hexene-2-sulfinyl chloride, 2-methyl-
• 2-Methylhex-5-ene-2-sulfinyl chloride
• 374930-38-8
• 2-Methylhex-5-ene-2-sulfinylchloride
• EN300-142433

• Inchi： 1S/C7H13ClOS/c1-4-5-6-7(2,3)10(8)9/h4H,1,5-6H2,2-3H3
• InChI Key： LZCPCZMHNIUFPY-UHFFFAOYSA-N
• SMILES： CC(C)(S(Cl)=O)CCC=C

Computed Properties

• Exact Mass: 180.0375639Da
• Monoisotopic Mass: 180.0375639Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.3Ų

Additional information on 5-Hexene-2-sulfinyl chloride, 2-methyl-

Comprehensive Guide to 5-Hexene-2-sulfinyl chloride, 2-methyl- (CAS No. 374930-38-8): Properties, Applications, and Market Insights

5-Hexene-2-sulfinyl chloride, 2-methyl- (CAS No. 374930-38-8) is a specialized organosulfur compound with significant relevance in modern synthetic chemistry. This compound, characterized by its unique sulfinyl chloride functional group, has garnered attention for its versatile applications in pharmaceuticals, agrochemicals, and material science. As researchers increasingly explore sulfur-containing compounds for their biological activity and synthetic utility, 2-methyl-5-hexene-2-sulfinyl chloride emerges as a valuable building block in organic synthesis.

The molecular structure of 5-Hexene-2-sulfinyl chloride, 2-methyl- features both alkene and sulfinyl chloride moieties, making it particularly useful for click chemistry applications and cross-coupling reactions. Recent trends in green chemistry have highlighted the importance of such compounds that enable efficient synthetic pathways with reduced environmental impact. The compound's CAS number 374930-38-8 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise identification across global markets.

In pharmaceutical research, 2-methyl-5-hexene-2-sulfinyl chloride has shown promise as an intermediate in the synthesis of bioactive molecules. Its structural features allow for the creation of diverse molecular architectures, particularly in the development of sulfur-containing drugs, which have demonstrated enhanced binding affinity and metabolic stability in many therapeutic agents. The compound's reactivity profile makes it suitable for peptide modification and prodrug synthesis, addressing current challenges in drug delivery and bioavailability.

The agrochemical industry has also recognized the potential of 5-Hexene-2-sulfinyl chloride, 2-methyl- (CAS 374930-38-8) in developing novel crop protection agents. With growing concerns about pesticide resistance and environmental persistence, researchers are exploring sulfur-based compounds as alternatives to traditional agrochemicals. The sulfinyl chloride moiety in this compound provides a reactive handle for creating derivatives with tailored biological activity and improved environmental profiles.

Material science applications of 2-methyl-5-hexene-2-sulfinyl chloride include its use as a modifier in polymer chemistry and surface functionalization. The compound's dual functionality allows for the introduction of both vinyl groups and sulfoxide units into polymer backbones, enabling the creation of materials with specific mechanical, optical, or electronic properties. This aligns with current research trends in smart materials and functional coatings for advanced technological applications.

From a synthetic chemistry perspective, 5-Hexene-2-sulfinyl chloride, 2-methyl- offers several advantages. The sulfinyl chloride group serves as an excellent electrophilic center for nucleophilic substitution reactions, while the alkene functionality provides opportunities for radical reactions and cycloadditions. These characteristics make the compound particularly valuable in diversity-oriented synthesis, where rapid generation of molecular complexity is desired. Recent publications have highlighted its use in cascade reactions and multi-component couplings, reflecting current interests in synthetic efficiency.

The commercial availability of 5-Hexene-2-sulfinyl chloride, 2-methyl- (CAS 374930-38-8) has increased in recent years, with several specialty chemical suppliers offering the compound in various purities and quantities. Market analysis suggests growing demand for such fine chemicals, driven by expanding research in medicinal chemistry and material science. Quality control standards typically include rigorous testing for purity and stability, ensuring reliable performance in research and industrial applications.

Storage and handling recommendations for 2-methyl-5-hexene-2-sulfinyl chloride emphasize protection from moisture and air, typically requiring storage under inert atmosphere at controlled temperatures. These precautions maintain the compound's reactivity and extend its shelf life, important considerations for researchers working with sensitive reagents. Proper handling aligns with broader laboratory safety trends emphasizing risk minimization and responsible chemical management.

Future research directions for 5-Hexene-2-sulfinyl chloride, 2-methyl- may explore its potential in asymmetric synthesis and catalysis. The chiral nature of the sulfinyl group presents opportunities for developing enantioselective transformations, particularly relevant to pharmaceutical synthesis. Additionally, investigations into its coordination chemistry could uncover new applications in metal-organic frameworks or catalytic systems, expanding its utility beyond traditional organic synthesis.

In conclusion, 5-Hexene-2-sulfinyl chloride, 2-methyl- (CAS No. 374930-38-8) represents a versatile and valuable compound in contemporary chemical research. Its unique structural features and reactivity profile position it as an important tool for addressing current challenges in drug discovery, agrochemical development, and advanced materials. As synthetic methodologies continue to evolve, this organosulfur compound will likely find expanded applications in both academic and industrial settings, contributing to innovations across multiple scientific disciplines.